Pinacolborane
Overview
Description
Pinacolborane, often abbreviated as HBpin, is a borane with the formula (CH3)4C2O2BH . It features a boron hydride functional group incorporated in a five-membered C2O2B ring . It is a colorless liquid and features a reactive B-H functional group . It is used as a precursor of boronic esters by hydroboration or coupling reactions .
Synthesis Analysis
Pinacolborane is synthesized at ambient temperature by the reaction of Grignard reagents with BH2-N (iPr)2 . The reaction is high yielding and general, providing complete conversion of aryl and dialkyl ketones .Molecular Structure Analysis
The molecular structure of Pinacolborane is characterized by a boron hydride functional group incorporated in a five-membered C2O2B ring . It is monomeric and features a reactive B-H functional group .Chemical Reactions Analysis
Pinacolborane is used in various chemical reactions. In the presence of catalysts, it hydroborates alkenes and, less rapidly, alkynes . It also affects catalyst-free hydroboration of aldehydes, ketones, and carboxylic acids . It is used in borylation, a form of C-H activation .Physical And Chemical Properties Analysis
Pinacolborane is a colorless liquid with a density of 0.882 g/mL at 25°C . It has a boiling point of 42-43°C at 50 mmHg . It is miscible with ether, dichloromethane, tetrahydrofuran, and organic solvents .Scientific Research Applications
Precursor of Boronic Esters
Pinacolborane is used as a precursor of boronic esters by hydroboration or coupling reactions . Boronic esters are important in organic synthesis and medicinal chemistry, and they are often used in Suzuki-Miyaura cross-coupling reactions.
Monofunctional Hydroborating Agent
Pinacolborane acts as a monofunctional hydroborating agent . This means it can add one boron atom to unsaturated organic compounds such as alkenes and alkynes. This is a key step in many organic synthesis reactions.
Synthesis of Unsymmetrical Biaryls
Pinacolborane is used in the synthesis of unsymmetrical biaryls through aromatic C-H borylation-cross-coupling sequence . Unsymmetrical biaryls are important structural motifs in many pharmaceuticals and natural products.
Preparation of 4,4,5,5-Tetramethyl-2-Thiophen-2-Yl-[1,3,2]Dioxaborolane
Pinacolborane is involved in the preparation of 4,4,5,5-tetramethyl-2-thiophen-2-yl-[1,3,2]dioxaborolane by reacting with 2-iodo-thiophene . This compound could have potential applications in organic electronics and optoelectronics.
Preparation of Vinylboronates
Pinacolborane is used to prepare vinylboronates by palladium-catalyzed coupling with alkenyl triflates and iodides . Vinylboronates are useful intermediates in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions.
Modification of Polycarbosilane (PCS) for SiC Fibers
Pinacolborane is used to modify polycarbosilane (PCS) in order to produce a fusible boric precursor for SiC fibers . The modified PCS shows well melt-spinning property and the ceramic yield of PCS is greatly enhanced .
Safety And Hazards
Future Directions
properties
InChI |
InChI=1S/C6H12BO2/c1-5(2)6(3,4)9-7-8-5/h1-4H3 |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LZPWAYBEOJRFAX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[B]1OC(C(O1)(C)C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12BO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30422852 |
Source
|
| Record name | Pinacolborane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30422852 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
126.97 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,4,5,5-Tetramethyl-1,3,2-dioxaborolane | |
CAS RN |
25015-63-8 |
Source
|
| Record name | 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0025015638 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Pinacolborane | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30422852 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4,4,5,5-Tetramethyl-1,3,2-dioxaborolane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.118.700 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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